3-amino-N-(4-chlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of quinoline, a nitrogen-containing bicyclic compound . Quinoline derivatives are utilized in various areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc . They are known to exhibit important biological activities, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents .
Scientific Research Applications
Antimicrobial and Anticancer Applications
Quinoline and quinazoline derivatives have been extensively studied for their antimicrobial and anticancer properties. The structural modification of these compounds has led to the discovery of numerous derivatives with significant biological activities, including antimicrobial and anticancer effects. For instance, quinoxaline derivatives, closely related to quinoline and quinazoline, have been recognized for their broad spectrum of biological activities. These activities include acting as dyes, pharmaceuticals, and antibiotics, with some studies exploring their antitumoral properties (Aastha Pareek and Dharma Kishor, 2015).
Corrosion Inhibition
Quinoline derivatives have also been investigated for their application as corrosion inhibitors. These compounds show effectiveness against metallic corrosion due to their ability to form highly stable chelating complexes with surface metallic atoms through coordination bonding. This application is particularly relevant in the context of protecting metals from corrosion, highlighting the versatility of quinoline derivatives in industrial applications (C. Verma, M. Quraishi, E. Ebenso, 2020).
Central Nervous System (CNS) Effects
Research into quinoline and quinazoline derivatives has identified functional chemical groups that may serve as lead molecules for the synthesis of compounds with CNS activity. These heterocycles, containing heteroatoms such as nitrogen, sulfur, and oxygen, may impact a range of CNS effects, from depression and euphoria to convulsion, suggesting their potential in developing novel CNS-acting drugs (S. Saganuwan, 2017).
Optoelectronic Materials
Quinazoline derivatives have been noted for their application in the creation of optoelectronic materials. Their incorporation into π-extended conjugated systems has been of great value for developing novel materials for electronic devices, luminescent elements, and photoelectric conversion elements. This underscores the potential of quinoline and quinazoline derivatives in the field of materials science, particularly in developing advanced materials for optoelectronics (G. Lipunova, E. Nosova, V. Charushin, O. Chupakhin, 2018).
Mechanism of Action
Target of Action
The primary target of 3-amino-N-(4-chlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide (hereafter referred to as the compound) is the phosphoinositide-specific phospholipase C-γ (PLC-γ) enzyme . This enzyme plays a crucial role in cell motility, which is important for the invasion and dissemination of tumor cells .
Mode of Action
The compound acts as a putative inhibitor of the PLC-γ enzyme . It interacts with the enzyme, potentially disrupting its normal function. Additionally, a lipophilic pocket is occupied by the phenyl moiety .
Biochemical Pathways
The inhibition of the PLC-γ enzyme by the compound affects the phosphoinositide pathway , which is linked to cell motility . This disruption can lead to changes in the downstream effects of this pathway, potentially impacting the ability of tumor cells to invade and disseminate.
Result of Action
The compound has been shown to have anti-proliferative activity against a host of breast cancer cell lines . Its IC50 values are in the low nanomolar range . Flow cytometry experiments revealed that the compound arrests the cell cycle in the G2/M phases . Furthermore, the morphology and cell migration for the MDA-MB-231 breast cancer cell line are severely affected by administration of the compound .
Properties
IUPAC Name |
3-amino-N-(4-chlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClN3OS/c1-2-11-3-8-16-12(9-11)10-15-17(22)18(26-20(15)24-16)19(25)23-14-6-4-13(21)5-7-14/h4-7,10-11H,2-3,8-9,22H2,1H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCROHCXCDYKVPN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=CC=C(C=C4)Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.